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Compound of Interest

Compound Name: Ici 200355

Cat. No.: B1674269 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Zafirlukast, also known as ICI 200355, with the CAS number 107753-78-6. The following

procedures are intended for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting. Adherence to these guidelines is

critical, and it is imperative to observe all federal, state, and local environmental regulations.[1]

Personal Protective Equipment (PPE) and Safety
Precautions
Before initiating any disposal procedures, it is essential to be equipped with the appropriate

personal protective equipment. The toxicological properties of Zafirlukast have not been

thoroughly investigated, and it may be harmful through inhalation, ingestion, or skin absorption.

[1] Therefore, exercising due caution is paramount.

Required PPE:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear compatible chemical-resistant gloves.

General Precautions: Avoid inhalation and contact with eyes, skin, or clothing.[1]
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In the event of a spill or leak, immediate action should be taken to contain the substance and

prepare it for proper disposal.

Spill Containment Protocol:

Absorb the spilled material using an inert absorbent such as sand or vermiculite.

Carefully place the absorbed material into a closed, labeled container to await disposal.[1]

Chemical Waste Disposal Protocol
The recommended method for the final disposal of Zafirlukast involves incineration. This

procedure should only be carried out by authorized personnel in a facility equipped to handle

chemical waste.

Step-by-Step Disposal:

The waste material should be dissolved or mixed with a combustible solvent.

This mixture is then to be burned in a chemical incinerator that is equipped with an

afterburner and a scrubber to neutralize harmful emissions.[1]

Quantitative Data Summary
Currently, publicly available safety data sheets do not provide specific quantitative data for the

disposal of Zafirlukast, such as concentration thresholds for different disposal methods or

specific pH values for neutralization. The primary guideline is complete destruction via

incineration.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Zafirlukast (ICI 200355).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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